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Compound of Interest

Compound Name: Direct blue 15

Cat. No.: B1206938

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Direct Blue 15 (C.1. 24400), a
versatile azo dye with applications ranging from traditional dyeing to advanced biological
research. This document details its chemical and physical properties, provides an extensive list
of synonyms for accurate identification, and outlines experimental methodologies for its use as
a biological stain.

Core Properties and Identifiers

Direct Blue 15 is a water-soluble, dark blue powder widely recognized for its utility in dyeing
cellulose-rich materials such as cotton, paper, and leather.[1][2][3] Its chemical structure,
characterized by the presence of azo bonds (-N=N-), is fundamental to its coloring properties.

[4]

Physicochemical Data

A summary of the key quantitative data for Direct Blue 15 is presented in the table below for
easy reference and comparison.
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Property Value References

tetrasodium 3,3'-[[3,3'-

dimethoxy[1,1'-biphenyl]-4,4'-
IUPAC Name diyl]bis(azo)]bis[5-amino-4-

hydroxynaphthalene-2,7-

disulphonate]

Direct Sky Blue 5B, C.I. 24400,
Synonyms ) See Table 2
Chicago Blue 6B

CAS Number 2429-74-5 [1]
Colour Index C.l. 24400 [4]
Molecular Formula C34H24NsNa4O16S4 [3][5][6]
Molecular Weight 992.8 g/mol [5]
Appearance Dark blue to black powder [5]
Solubility Soluble in water [4]16]
Amax (Water) ~573-602 nm

Synonyms and Alternative Identifiers

Accurate identification of chemical compounds is critical in research and development. Direct
Blue 15 is known by a multitude of names across different industries and suppliers. The
following table provides a comprehensive list of its synonyms.
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Synonym

Airedale Blue D

Aizen Direct Sky Blue 5B

Amanil Sky Blue

Atlantic Sky Blue A

Azine Sky Blue 5B

Benzanil Sky Blue

C.I. 24400

C.l. Direct Blue 15

Cartasol Blue 2GF

Chloramine Sky Blue A

Chicago Blue 6B

Diamine Sky Blue

Diazol Pure Blue 4B

Diphenyl Sky Blue 6B

Direct Pure Blue

Direct Sky Blue 5B

Kayaku Direct Sky Blue 5B

Niagara Blue 4B

Pontamine Sky Blue 5BX

Applications in Research and Drug Development

Beyond its industrial applications in dyeing, Direct Blue 15 has found a niche in biological
research, primarily as a stain and a neuronal tracer.
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Biological Staining

Direct Blue 15 is utilized as a biological stain for visualizing various tissues and cellular
components.[1][3] Its ability to bind to cellulose makes it suitable for staining plant cells and
other cellulose-containing structures. While specific protocols are often tissue-dependent, a
general methodology can be adapted.

Neuroanatomical Tracing

A significant application of Direct Blue 15 in neuroscience is its use as a retrograde tracer to
map neural pathways. When injected into a specific brain region or peripheral tissue, the dye is
taken up by axon terminals and transported back to the neuronal cell body, allowing for the
identification of connected neuronal populations.

Experimental Protocols

The following sections provide detailed methodologies for the preparation of Direct Blue 15
solutions and a general protocol for its use in retrograde neuroanatomical tracing.

Preparation of Staining and Tracing Solutions

Materials:

Direct Blue 15 (C.l. 24400) powder

Distilled or deionized water

Phosphate-buffered saline (PBS), pH 7.4

0.22 um syringe filter

Procedure:

e Stock Solution (1-2% wi/v): Weigh the desired amount of Direct Blue 15 powder. For a 1%
solution, dissolve 10 mg of the dye in 1 mL of distilled water.

e Solubilization: Vortex the solution thoroughly to ensure the dye is completely dissolved.
Gentle heating may be applied if necessary, but avoid boiling.
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« Sterilization: For in vivo applications such as neuronal tracing, sterilize the solution by
passing it through a 0.22 um syringe filter.

» Working Solution: Dilute the stock solution in PBS to the desired final concentration for your
specific application. Concentrations for retrograde tracing typically range from 2% to 5%.

Retrograde Neuroanatomical Tracing Protocol

This protocol provides a general workflow for using Direct Blue 15 as a retrograde tracer in
animal models. All procedures should be performed in accordance with institutional animal care
and use guidelines.

Materials:

Anesthetized animal

Stereotaxic apparatus

Microsyringe (e.g., Hamilton syringe) or micropipette

2-5% Direct Blue 15 solution in sterile PBS

Surgical tools
Workflow:

Fig. 1: General workflow for retrograde tracing with Direct Blue 15.

Signaling Pathways and Mechanism of Action

Currently, there is a lack of direct evidence in the scientific literature implicating Direct Blue 15
in the modulation of specific intracellular signaling pathways. Its primary mechanism of action in
a biological context is understood to be its function as a physical marker. When used as a
retrograde tracer, its transport is dependent on the endogenous axonal transport machinery of
the neuron, rather than an interaction with a specific signaling cascade. The dye is internalized
at the axon terminal, likely through endocytosis, and then transported towards the cell body
within vesicles.
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It is important to note that while Direct Blue 15 itself does not appear to directly engage
signaling pathways, its metabolites may have biological effects. For instance, under anaerobic
conditions, azo dyes can be cleaved to produce aromatic amines, which may have distinct
toxicological profiles.

Conclusion

Direct Blue 15 is a valuable tool for researchers, offering a reliable method for dyeing and
neuronal tracing. Its extensive list of synonyms highlights the importance of precise chemical
identification. While detailed protocols for its use as a biological stain are often application-
specific, the provided methodology for retrograde tracing offers a solid foundation for
neuroanatomical studies. Further research is needed to explore any potential interactions of
Direct Blue 15 or its metabolites with cellular signaling pathways. Researchers should always
consult the relevant Safety Data Sheets (SDS) before handling this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. CI DIRECT BLUE 15 - Occupational Exposures of Hairdressers and Barbers and Personal
Use of Hair Colourants; Some Hair Dyes, Cosmetic Colourants, Industrial Dyestuffs and
Aromatic Amines - NCBI Bookshelf [ncbi.nim.nih.gov]

e 2. Direct Blue 15 - PubChem [pubchem.ncbi.nim.nih.gov]
e 3. cic.ini.usc.edu [cic.ini.usc.edu]
e 4. Direct Blue 15 - Wikipedia [en.wikipedia.org]

» 5. ON THE USE OF RETROGRADE TRACERS FOR IDENTIFICATION OF AXON
COLLATERALS WITH MULTIPLE FLUORESCENT RETROGRADE TRACERS - PMC
[pmc.ncbi.nlm.nih.gov]

e 6. lumafluor.com [lumafluor.com]

 To cite this document: BenchChem. [In-Depth Technical Guide to Direct Blue 15: Properties,
Applications, and Methodologies]. BenchChem, [2025]. [Online PDF]. Available at:

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b1206938?utm_src=pdf-body
https://www.benchchem.com/product/b1206938?utm_src=pdf-body
https://www.benchchem.com/product/b1206938?utm_src=pdf-body
https://www.benchchem.com/product/b1206938?utm_src=pdf-custom-synthesis
https://www.ncbi.nlm.nih.gov/books/NBK563774/
https://www.ncbi.nlm.nih.gov/books/NBK563774/
https://www.ncbi.nlm.nih.gov/books/NBK563774/
https://pubchem.ncbi.nlm.nih.gov/compound/Direct-blue-15
https://cic.ini.usc.edu/protocols/quadruple-retrograde-tracing
https://en.wikipedia.org/wiki/Direct_Blue_15
https://pmc.ncbi.nlm.nih.gov/articles/PMC2680684/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2680684/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2680684/
https://lumafluor.com/protocol
https://www.benchchem.com/product/b1206938#synonyms-for-direct-blue-15-e-g-direct-sky-blue-5b-c-i-24400
https://www.benchchem.com/product/b1206938#synonyms-for-direct-blue-15-e-g-direct-sky-blue-5b-c-i-24400
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1206938?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

[https://www.benchchem.com/product/b1206938#synonyms-for-direct-blue-15-e-g-direct-sky-
blue-5b-c-i-24400]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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